Cas no 54191-04-7 (Cyproheptadine-10,11-epoxide)
Cyproheptadine-10,11-epoxide is a key metabolite of cyproheptadine, formed via epoxidation of the 10,11-double bond in the parent compound. This intermediate plays a significant role in pharmacological and metabolic studies, particularly in understanding the biotransformation pathways of cyproheptadine. Its structural features make it valuable for research into cytochrome P450-mediated oxidation processes. The epoxide derivative is also of interest in analytical chemistry for method development and validation in drug metabolism studies. Its well-defined chemical properties ensure reliability in experimental applications, supporting investigations into pharmacokinetics and drug-drug interactions. The compound is typically utilized in controlled research environments due to its specialized role in metabolic profiling.
Cyproheptadine-10,11-epoxide structure
Product Name:Cyproheptadine-10,11-epoxide
CAS No:54191-04-7
MF:C21H21NO
MW:303.397545576096
CID:370831
PubChem ID:150309
Update Time:2025-06-09
Cyproheptadine-10,11-epoxide Chemical and Physical Properties
Names and Identifiers
-
- Piperidine,4-(1a,10b-dihydro-6H-dibenzo[3,4:6,7]cyclohept[1,2-b]oxiren-6-ylidene)-1-methyl-
- cyproheptadine 10,11-epoxide
- Cyproheptadine epoxide
- UNII-AW3G2X5UQD
- Cyproheptadine-10,11-epoxide
- 6H-Dibenzo(3,4:6,7)cyclohept(1,2-b)oxirene, piperidine deriv.
- AW3G2X5UQD
- DTXSID10969154
- BRN 4916015
- Cyproheptadine Impurity 1
- 1-methyl-4-(3-oxatetracyclo[10.4.0.02,4.05,10]hexadeca-1(16),5,7,9,12,14-hexaen-11-ylidene)piperidine
- 54191-04-7
- 4-(1a,10b-Dihydro-6H-dibenzo[3,4:6,7]cyclohepta[1,2-b]oxiren-6-ylidene)-1-methylpiperidine
- Piperidine, 4-(1a,10b-dihydro-6H-dibenzo(3,4:6,7)cyclohept(1,2-b)oxiren-6-ylidene)-1-methyl-
-
- Inchi: 1S/C21H21NO/c1-22-12-10-14(11-13-22)19-15-6-2-4-8-17(15)20-21(23-20)18-9-5-3-7-16(18)19/h2-9,20-21H,10-13H2,1H3
- InChI Key: XUBOBOCBTFPEJJ-UHFFFAOYSA-N
- SMILES: O1C2C3C=CC=CC=3/C(=C3/CCN(C)CC/3)/C3C=CC=CC=3C12
Computed Properties
- Exact Mass: 303.16243
- Monoisotopic Mass: 303.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.8A^2
- XLogP3: 2.8
Experimental Properties
- Density: 1.194
- Boiling Point: 480.2°Cat760mmHg
- Flash Point: 139.5°C
- Refractive Index: 1.641
- PSA: 15.77
Cyproheptadine-10,11-epoxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C995050-1mg |
Cyproheptadine-10,11-epoxide |
54191-04-7 | 1mg |
$ 207.00 | 2023-04-17 | ||
| TRC | C995050-10mg |
Cyproheptadine-10,11-epoxide |
54191-04-7 | 10mg |
$ 1642.00 | 2023-04-17 |
Cyproheptadine-10,11-epoxide Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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